![molecular formula C10H7BrClNO B6294018 5-(3-bromo-5-chloro-4-methylphenyl)oxazole CAS No. 2364585-27-1](/img/structure/B6294018.png)
5-(3-bromo-5-chloro-4-methylphenyl)oxazole
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
5-(3-bromo-5-chloro-4-methylphenyl)oxazole is a chemical compound with the molecular formula C10H7BrClNO. It has a molecular weight of 272.53 . The compound is solid in physical form .
Molecular Structure Analysis
The InChI code for 5-(3-bromo-5-chloro-4-methylphenyl)oxazole is 1S/C10H7BrClNO/c1-6-8(11)2-7(3-9(6)12)10-4-13-5-14-10/h2-5H,1H3 . This code provides a specific string of characters that represents the molecular structure of the compound.Chemical Reactions Analysis
Oxazoles can be synthesized via different pathways using both homogeneous and heterogeneous catalysts . The most broadly researched and reported synthesis of an oxazole derivative is through the (3 + 2) cycloaddition reaction of an alkyne that acts as a dipolarophile and nitrile oxide as the dipole .Physical And Chemical Properties Analysis
5-(3-bromo-5-chloro-4-methylphenyl)oxazole is a solid at room temperature . It has a molecular weight of 272.53 . The compound should be stored at a temperature of 2-8°C .Scientific Research Applications
Chemical Properties
“5-(3-bromo-5-chloro-4-methylphenyl)oxazole” has a CAS Number of 2364585-27-1 and a molecular weight of 272.53 .
Synthesis and Reactions
Oxazoles, including “5-(3-bromo-5-chloro-4-methylphenyl)oxazole”, are part of a complex and intriguing branch of organic chemistry . They are of interest for their theoretical implications, the diversity of their synthetic procedures, and their physiological and industrial significance .
Biological Activities
Oxazole derivatives, including “5-(3-bromo-5-chloro-4-methylphenyl)oxazole”, have been assessed as transthyretin (TTR) amyloid fibril inhibitors . This suggests potential applications in the treatment of amyloid diseases .
Safety and Hazards
properties
IUPAC Name |
5-(3-bromo-5-chloro-4-methylphenyl)-1,3-oxazole |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H7BrClNO/c1-6-8(11)2-7(3-9(6)12)10-4-13-5-14-10/h2-5H,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZAQWWSISHHNMQG-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=C(C=C1Br)C2=CN=CO2)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H7BrClNO |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
272.52 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
5-(3-Bromo-5-chloro-4-methylphenyl)oxazole |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.